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Compound of Interest

Compound Name: Chlorfenson

CAS No.: 80-33-1

Cat. No.: B1668721

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Chlorfenson is an organochlorine acaricide and insecticide previously used in agriculture. Due

to its persistence in the environment and potential for bioaccumulation, sensitive and reliable

analytical methods are required for its detection in various matrices, including environmental

samples (soil, water) and food products. These application notes provide detailed protocols for

the determination of chlorfenson using validated gas chromatography-mass spectrometry

(GC-MS) and high-performance liquid chromatography with ultraviolet detection (HPLC-UV)

methods. The protocols include comprehensive sample preparation and analytical procedures,

along with typical performance characteristics.

Analytical Method Performance
The following tables summarize typical quantitative data for the analysis of chlorfenson and

other organochlorine pesticides using the described methods. These values are representative

and may vary depending on the specific matrix, instrumentation, and laboratory conditions.
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Table 1: Gas Chromatography-Mass Spectrometry (GC-MS) Method Validation Data

Parameter Typical Performance

Linearity (R²) > 0.99

Limit of Detection (LOD) 0.01 - 0.5 µg/kg

Limit of Quantification (LOQ) 0.05 - 1.0 µg/kg

Accuracy (Recovery) 70 - 120%

Precision (RSD) < 20%

Table 2: High-Performance Liquid Chromatography-Ultraviolet (HPLC-UV) Method Validation

Data

Parameter Typical Performance

Linearity (R²) > 0.99

Limit of Detection (LOD) 1 - 10 µg/L

Limit of Quantification (LOQ) 5 - 30 µg/L

Accuracy (Recovery) 80 - 110%

Precision (RSD) < 15%

Experimental Workflow
The general workflow for the analysis of chlorfenson in solid and liquid samples is depicted

below.
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the-detection-of-chlorfenson]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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